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Compound of Interest

Compound Name: (S)-(+)-Ascochin

Cat. No.: B1284208 Get Quote

Disclaimer: This technical guide focuses on the biological activities of ascochitine, a close

structural analog of (S)-(+)-Ascochin. Due to the limited availability of detailed public data for

(S)-(+)-Ascochin, ascochitine is used here as a representative compound from the same

chemical class and fungal origin. The biological activities of (S)-(+)-Ascochin are reported to

be qualitatively similar, encompassing antimicrobial and phytotoxic effects.

Introduction
Ascochitine is a natural product belonging to the isocoumarin class of compounds, produced by

various phytopathogenic fungi of the genus Ascochyta, including Ascochyta pisi and Ascochyta

fabae. It is recognized for its significant biological activities, primarily its phytotoxic and

antibiotic properties. This guide provides a comprehensive overview of the known biological

activities of ascochitine, including available quantitative data, detailed experimental protocols

for the assays cited, and visualizations of experimental workflows. This document is intended

for researchers, scientists, and professionals in the fields of drug development, agrochemicals,

and natural product chemistry.

Spectrum of Biological Activity
Ascochitine exhibits a range of biological effects, which are summarized below. The primary

activities reported in the literature are its phytotoxicity and antimicrobial effects.

Phytotoxic Activity
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Ascochitine is a known phytotoxin, contributing to the virulence of the Ascochyta fungi that

produce it. It has been shown to cause symptoms such as necrosis and wilting in various plant

species.

Antimicrobial Activity
Ascochitine displays antibiotic properties, inhibiting the growth of certain microorganisms. This

activity has been noted alongside its phytotoxic effects in studies of Ascochyta species.

Cytotoxic Activity
Limited data is available on the specific cytotoxicity of ascochitine against vertebrate cell lines.

However, one study investigated its toxicity against brine shrimp (Artemia salina) larvae, which

is a common preliminary assay for general cytotoxicity.

Quantitative Bioactivity Data
The following table summarizes the available quantitative data for the biological activities of

ascochitine.

Biological
Activity

Assay Type
Test
Organism/C
ell Line

Metric Value Reference

Cytotoxicity

Brine Shrimp

Lethality

Assay

Artemia

salina larvae
LC50 85 µg/cm³ [1]

Note: Further quantitative data for antimicrobial and phytotoxic activities, such as Minimum

Inhibitory Concentration (MIC) or IC50 values for plant growth inhibition, are not readily

available in the reviewed literature.

Experimental Protocols
Detailed experimental protocols for the key bioassays are provided below. These are

generalized procedures based on standard laboratory methods, as specific detailed protocols

for ascochitine were not fully described in the available literature.
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Antimicrobial Activity - Agar Disc Diffusion Assay
This method is used to qualitatively assess the antimicrobial activity of a compound.

Materials:

Test compound (Ascochitine)

Solvent (e.g., DMSO)

Sterile filter paper discs (6 mm diameter)

Culture of test microorganism (e.g., Bacillus megaterium, Mycosphaerella violaceum)

Appropriate agar medium (e.g., Mueller-Hinton Agar for bacteria, Potato Dextrose Agar for

fungi)

Sterile petri dishes

Incubator

Procedure:

Prepare a stock solution of ascochitine in a suitable solvent.

Impregnate sterile filter paper discs with a known amount of the ascochitine solution (e.g.,

0.5 mg/disc). Allow the solvent to evaporate completely.

Prepare a uniform lawn of the test microorganism on the surface of the agar plates.

Aseptically place the impregnated paper discs on the surface of the inoculated agar plates.

Place a solvent-only disc as a negative control and a disc with a known antibiotic as a

positive control.

Incubate the plates under appropriate conditions for the test microorganism (e.g., 37°C for

24 hours for bacteria, 25-28°C for 48-72 hours for fungi).

Measure the diameter of the zone of inhibition around each disc.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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